![molecular formula C12H9ClN2S2 B1616551 2-{[4-(Chloromethyl)-1,3-thiazol-2-yl]methyl}-1,3-benzothiazole CAS No. 342405-25-8](/img/structure/B1616551.png)
2-{[4-(Chloromethyl)-1,3-thiazol-2-yl]methyl}-1,3-benzothiazole
Overview
Description
2-{[4-(Chloromethyl)-1,3-thiazol-2-yl]methyl}-1,3-benzothiazole, also known as CMBT, is a chemical compound used for a variety of scientific research applications. It is a member of the thiazole family and can be used to synthesize a wide range of organic compounds. CMBT is known for its unique properties, such as its ability to form stable complexes with transition metals and its ability to form hydrogen bonds. These properties make CMBT an ideal choice for a variety of research applications.
Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, including the compound , have been synthesized and screened for their in vitro antioxidant properties . Some of these compounds have shown potent antioxidant activity, which can be beneficial in various medical and industrial applications .
Antimicrobial Activity
Thiazoles have been found to have antimicrobial properties . This makes them useful in the development of new antimicrobial drugs, potentially including derivatives of the compound you’re interested in .
Antiretroviral Activity
Thiazoles are also found in antiretroviral drugs like Ritonavir . This suggests potential applications of the compound in the treatment of retroviral infections .
Antifungal Activity
Thiazoles are found in antifungal drugs like Abafungin . This indicates that the compound could potentially be used in the development of new antifungal treatments .
Anticancer Activity
Thiazoles are found in anticancer drugs like Tiazofurin . This suggests that the compound could potentially be used in the development of new anticancer treatments .
Anti-Alzheimer Activity
Thiazoles have shown potential in the treatment of Alzheimer’s disease . This suggests that the compound could potentially be used in the development of new treatments for Alzheimer’s .
Antihypertensive Activity
Thiazoles have shown potential in the treatment of hypertension . This suggests that the compound could potentially be used in the development of new antihypertensive treatments .
Hepatoprotective Activity
Thiazoles have shown hepatoprotective activities . This suggests that the compound could potentially be used in the development of new treatments for liver diseases .
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . They have been used as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs .
Mode of Action
For instance, some thiazole derivatives inhibit the biosynthesis of prostaglandins, which are involved in inflammation .
Biochemical Pathways
For example, some thiazole derivatives have been found to inhibit the cyclo-oxygenase and 5-lipoxygenase pathways, which are involved in the metabolism of arachidonic acid to prostaglandins and leukotrienes, respectively .
Result of Action
Thiazole derivatives have been found to exhibit a wide range of effects, such as anti-inflammatory, analgesic, and antioxidant activities .
properties
IUPAC Name |
2-[[4-(chloromethyl)-1,3-thiazol-2-yl]methyl]-1,3-benzothiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2S2/c13-6-8-7-16-11(14-8)5-12-15-9-3-1-2-4-10(9)17-12/h1-4,7H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMGZWCFDKZTZMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)CC3=NC(=CS3)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20353186 | |
Record name | 2-{[4-(chloromethyl)-1,3-thiazol-2-yl]methyl}-1,3-benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20353186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[4-(Chloromethyl)-1,3-thiazol-2-yl]methyl}-1,3-benzothiazole | |
CAS RN |
342405-25-8 | |
Record name | 2-{[4-(chloromethyl)-1,3-thiazol-2-yl]methyl}-1,3-benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20353186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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